Cas no 2228289-99-2 (4-nitro-1H-pyrazole-3-carbothioamide)

• Product Name: 4-nitro-1H-pyrazole-3-carbothioamide
• CAS No: 2228289-99-2
• MF: C₄H₄N₄O₂S
• MW: 172.16515827179
• CID: 6019349
• PubChem ID: 165689825
• Update Time: 2025-06-10

4-nitro-1H-pyrazole-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-nitro-1H-pyrazole-3-carbothioamide
• EN300-1791569
• 2228289-99-2

• Inchi： 1S/C4H4N4O2S/c5-4(11)3-2(8(9)10)1-6-7-3/h1H,(H2,5,11)(H,6,7)
• InChI Key： WHQBDHLYTSLPPV-UHFFFAOYSA-N
• SMILES： S=C(C1=C(C=NN1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 172.00549656g/mol
• Monoisotopic Mass: 172.00549656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 133Ų

Additional information on 4-nitro-1H-pyrazole-3-carbothioamide

Introduction to 4-nitro-1H-pyrazole-3-carbothioamide (CAS No: 2228289-99-2)

4-nitro-1H-pyrazole-3-carbothioamide, identified by the Chemical Abstracts Service Number (CAS No) 2228289-99-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of both nitro and thioamide functional groups in its molecular structure imparts unique chemical properties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 4-nitro-1H-pyrazole-3-carbothioamide consists of a six-membered aromatic ring system containing two nitrogen atoms, with a nitro group (-NO₂) attached at the 4-position and a thioamide group (-C(=S)-NH₂) at the 3-position. This arrangement contributes to its reactivity and potential interactions with biological targets. The nitro group is known to be a versatile pharmacophore, capable of influencing electronic properties and metabolic pathways, while the thioamide moiety is often involved in hydrogen bonding and coordination with biological molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives. Studies have demonstrated that modifications in the pyrazole core can lead to compounds with enhanced bioactivity against various diseases. Specifically, 4-nitro-1H-pyrazole-3-carbothioamide has been investigated for its possible role in modulating inflammatory pathways and enzyme inhibition. Preliminary in vitro studies suggest that this compound may exhibit anti-inflammatory properties by interacting with key signaling molecules such as NF-κB and MAPK pathways.

Furthermore, the nitro group in 4-nitro-1H-pyrazole-3-carbothioamide can undergo reduction to form an amine, which may alter its biological activity. This redox-active property makes it an intriguing candidate for studying redox-sensitive mechanisms in cellular processes. Researchers have hypothesized that this compound could serve as a prodrug, releasing active species under specific physiological conditions to target pathological states more effectively.

The synthesis of 4-nitro-1H-pyrazole-3-carbothioamide involves multi-step organic reactions, typically starting from commercially available pyrazole derivatives. The introduction of the nitro group is commonly achieved through nitration reactions, while the thioamide functionality is typically installed via thiourea or thiolysis reactions. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are critical for pharmaceutical applications.

From a computational chemistry perspective, 4-nitro-1H-pyrazole-3-carbothioamide has been subjected to molecular docking studies to predict its binding interactions with biological targets. These studies have shown that the compound can potentially bind to enzymes involved in metabolic disorders and cancer pathways. For instance, docking simulations suggest that it may interact with carbonic anhydrase enzymes, which are implicated in various diseases including glaucoma and cancer.

The pharmacokinetic properties of 4-nitro-1H-pyrazole-3-carbothioamide are also under investigation to assess its suitability for therapeutic use. Absorption, distribution, metabolism, and excretion (ADME) studies have been conducted to understand how the body processes this compound. Initial findings indicate that it exhibits moderate solubility in water and lipids, suggesting potential oral bioavailability. However, further studies are needed to optimize its pharmacokinetic profile and minimize any potential side effects.

In conclusion,4-nitro-1H-pyrazole-3-carbothioamide (CAS No: 2228289-99-2) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features and demonstrated biological activities make it an attractive candidate for further preclinical and clinical investigations. As research continues to uncover new applications for heterocyclic compounds like pyrazoles,4-nitro-1H-pyrazole-3-carbothioamide may play a significant role in addressing unmet medical needs across various therapeutic areas.